Cas no 92202-52-3 (phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-, sodium salt (1:1))

• Product Name: phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-, sodium salt (1:1)
• CAS No: 92202-52-3
• MF: C₁₉H₁₈NaO₃
• MW: 317.334196567535
• CID: 1971933
• PubChem ID: 185154
• Update Time: 2025-04-21

phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-, sodium salt (1:1)
• sodium,1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
• 92202-52-3
• Phenanthro( 1,2-b)furan-10,11-dione, 6,7,8,9-tetrahydro-1,6,6-trimethyl-, sodium salt (1:1)
• DTXSID00238927

• Inchi： 1S/C19H18O3.Na/c1-10-9-22-18-12-6-7-13-11(5-4-8-19(13,2)3)15(12)17(21)16(20)14(10)18;/h6-7,9H,4-5,8H2,1-3H3;/q;+1
• InChI Key： AOORYJYLNDDHHO-UHFFFAOYSA-N
• SMILES： [Na+].O1C=C(C)C2C(C(C3=C(C1=2)C=CC1=C3CCCC1(C)C)=O)=O

Computed Properties

• Exact Mass: 317.115
• Monoisotopic Mass: 317.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 509
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Boiling Point: 480.7°C at 760 mmHg
• Flash Point: 236.4°C